Cas no 1339827-32-5 (2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride)
2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride
- Ethanesulfonyl chloride, 2-(3,4-difluorophenoxy)-
-
- Inchi: 1S/C8H7ClF2O3S/c9-15(12,13)4-3-14-6-1-2-7(10)8(11)5-6/h1-2,5H,3-4H2
- InChI Key: KVCXCUSGTWFUQU-UHFFFAOYSA-N
- SMILES: ClS(CCOC1C=CC(=C(C=1)F)F)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 291
- XLogP3: 2.3
- Topological Polar Surface Area: 51.8
2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1422546-50mg |
2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride |
1339827-32-5 | 98% | 50mg |
¥16524 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1422546-100mg |
2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride |
1339827-32-5 | 98% | 100mg |
¥14976 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1422546-250mg |
2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride |
1339827-32-5 | 98% | 250mg |
¥18090 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1422546-500mg |
2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride |
1339827-32-5 | 98% | 500mg |
¥16351 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1422546-1g |
2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride |
1339827-32-5 | 98% | 1g |
¥15698 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1422546-2.5g |
2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride |
1339827-32-5 | 98% | 2.5g |
¥30844 | 2023-04-15 | |
| Enamine | EN300-1144532-0.05g |
2-(3,4-difluorophenoxy)ethane-1-sulfonyl chloride |
1339827-32-5 | 95% | 0.05g |
$468.0 | 2023-10-25 | |
| Enamine | EN300-1144532-0.1g |
2-(3,4-difluorophenoxy)ethane-1-sulfonyl chloride |
1339827-32-5 | 95% | 0.1g |
$490.0 | 2023-10-25 | |
| Enamine | EN300-1144532-0.25g |
2-(3,4-difluorophenoxy)ethane-1-sulfonyl chloride |
1339827-32-5 | 95% | 0.25g |
$513.0 | 2023-10-25 | |
| Enamine | EN300-1144532-0.5g |
2-(3,4-difluorophenoxy)ethane-1-sulfonyl chloride |
1339827-32-5 | 95% | 0.5g |
$535.0 | 2023-10-25 |
2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride
Recent Advances in the Application of 2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride (CAS: 1339827-32-5) in Chemical Biology and Pharmaceutical Research
The compound 2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride (CAS: 1339827-32-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting sulfonamide-based therapeutics. Recent studies have highlighted its utility in the development of enzyme inhibitors, receptor modulators, and covalent protein modifiers, underscoring its importance in modern medicinal chemistry.
One of the most notable applications of 2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride is its role in the synthesis of sulfonamide-containing compounds, which are widely used in antibiotics, diuretics, and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the covalent modification of cysteine residues in target proteins, enabling the development of irreversible inhibitors for kinases and other enzymes. The study reported that the compound's unique electronic properties, conferred by the difluorophenoxy moiety, enhance its reactivity and selectivity, making it a valuable tool for probing protein function and designing targeted therapies.
In addition to its applications in covalent drug discovery, 2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride has been employed in the development of fluorescent probes for imaging and diagnostics. A recent publication in ACS Chemical Biology described the synthesis of a sulfonyl chloride-based probe that selectively labels lysine residues in live cells, providing a powerful tool for studying protein-protein interactions and post-translational modifications. The probe's high selectivity and low background signal were attributed to the optimal balance of reactivity and stability achieved by the difluorophenoxy group.
Another emerging area of research involves the use of this compound in the design of PROTACs (Proteolysis Targeting Chimeras), a promising class of therapeutics that degrade target proteins via the ubiquitin-proteasome system. A 2024 study in Nature Chemical Biology reported the successful incorporation of 2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride into a PROTAC scaffold, enabling the targeted degradation of a clinically relevant kinase. The study highlighted the compound's ability to form stable sulfonamide linkages with E3 ligase ligands, a critical feature for PROTAC efficacy.
Despite its promising applications, challenges remain in the large-scale synthesis and handling of 2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride due to its sensitivity to moisture and tendency to hydrolyze. Recent advancements in synthetic methodologies, such as the use of flow chemistry and protective group strategies, have addressed some of these limitations, as reported in Organic Process Research & Development. These innovations have improved the compound's stability and yield, facilitating its broader adoption in pharmaceutical research.
In conclusion, 2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride (CAS: 1339827-32-5) represents a versatile and valuable building block in chemical biology and drug discovery. Its unique chemical properties and diverse applications underscore its potential to drive innovation in the development of next-generation therapeutics. Future research is expected to further explore its utility in covalent inhibitor design, chemical biology tools, and targeted protein degradation, solidifying its role as a cornerstone in modern medicinal chemistry.
1339827-32-5 (2-(3,4-Difluorophenoxy)ethane-1-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)